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Introduction

Rodatristat ethyl (also known as RVT-1201) is a prodrug of rodatristat, a potent and
peripherally restricted inhibitor of tryptophan hydroxylase 1 (TPH1).[1][2] TPHL1 is the rate-
limiting enzyme in the synthesis of serotonin (5-hydroxytryptamine, 5-HT) in peripheral tissues.
[1][2] By selectively targeting peripheral serotonin production, rodatristat was developed as a
tool to investigate the role of serotonin in various physiological and pathophysiological
processes, particularly those outside the central nervous system. This is because rodatristat
was designed to not cross the blood-brain barrier, thereby avoiding direct effects on central
serotonin levels.[3]

The primary application of rodatristat has been in the study of pulmonary arterial hypertension
(PAH). The scientific rationale was based on evidence that increased peripheral serotonin can
lead to the proliferation of pulmonary artery smooth muscle cells (PASMCs), a key feature in
the pathology of PAH.[2][4] Rodatristat was investigated for its potential to halt or reverse the
vascular remodeling characteristic of this disease by reducing serotonin levels.[1]

However, the Phase 2b clinical trial, ELEVATE 2, which investigated the efficacy and safety of
rodatristat ethyl in patients with PAH, did not meet its primary endpoint and indicated a
worsening of the condition in patients receiving the drug compared to placebo.[5][6] This
outcome has provided critical, albeit unexpected, insights into the complex role of serotonin in
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PAH, suggesting that a simple reduction of peripheral serotonin may not be a viable therapeutic
strategy and may even be detrimental.

These application notes provide an overview of the use of rodatristat in research, with detailed
protocols for key experiments and a summary of the quantitative data from preclinical and
clinical studies. This information is intended to guide researchers in designing experiments to
further explore serotonin-mediated signaling, with the important context of the clinical trial
results.

Mechanism of Action

Rodatristat acts as a competitive inhibitor of TPH1, the enzyme that catalyzes the conversion
of L-tryptophan to 5-hydroxytryptophan, the first and rate-limiting step in peripheral serotonin
biosynthesis. By inhibiting TPH1, rodatristat effectively reduces the amount of serotonin
produced in the periphery, including in the gastrointestinal tract and pulmonary vasculature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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